Cas no 17572-97-3 (Tripotassium hydrogen ethylenediaminetetraacetate)

Tripotassium hydrogen ethylenediaminetetraacetate (K₃HEDTA) is a water-soluble chelating agent derived from ethylenediaminetetraacetic acid (EDTA). It exhibits strong affinity for divalent and trivalent metal ions, making it effective in sequestering and stabilizing metal cations in aqueous solutions. This compound is particularly useful in analytical chemistry, industrial processes, and biochemical applications where precise metal ion control is required. Its high solubility and stability under varying pH conditions enhance its utility in buffer systems and as a decalcifying agent. K₃HEDTA is also employed in pharmaceuticals and agriculture for its ability to mitigate metal-induced degradation and improve formulation efficacy.

Tripotassium hydrogen ethylenediaminetetraacetate structure

17572-97-3 structure

Product Name:Tripotassium hydrogen ethylenediaminetetraacetate

CAS No:17572-97-3

MF:C₁₀H₁₃K₃N₂O₈

MW:406.513725996017

MDL:MFCD00013304

CID:50798

PubChem ID:62717

Update Time:2025-05-27

Tripotassium hydrogen ethylenediaminetetraacetate Chemical and Physical Properties

Names and Identifiers

- Tripotassium hydrogen ethylenediaminetetraacetate
- Ethylenediaminetetraacetic acid tripotassium salt
- Ethylenediamine-N,N,N',N'-tetraacetic acid tripotassium salt
- Tripotassium ethylenediaminetetraacetate
- (ETHYLENEDINITRILO)TETRAACETIC ACID TRIPOTASSIUM SALT
- Edetate tripotassium
- EDTA-3K
- Ethylenediamine-N,N,N',N'-tetraacetic Acid Tripotassium Salt Dihydrate (3K)
- tripotassium,2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxymethyl)amino]acetate
- 3K(EDTA?3K)
- EDTA tripotassium salt
- EINECS 241-543-5
- ethylenediaminetetraacetic acid tetrapotassium salt
- Potassium 2,2'-((2-((carboxylatomethyl)(carboxymethyl)amino)ethyl)azanediyl)diacetate
- potassium EDTA
- potassium ethylenediaminetetraacetate
- Sequestrene 50K3
- Tripotassium EDTA
- 3K(EdtaK)
- EDTA.K.2H2O
- EDTA, TRI K
- tripotassium
- EDTA K3-SALT
- VERSENE K3-SALT
- Tripotassium hydroge
- sequestrene50k3
- tripotassiumedta
- Tripotassiumhydrogenethylenediaminetetraacetate
- D95659
- AKOS022179144
- Ethylenediaminetetraacetic acid, tripotassium salt
- N,N'-1,2-Ethanediylbis(N-(carboxymethyl)glycine), tripotassium salt
- potassium 2,2'-(2-((carboxylatomethyl)(carboxymethyl)amino)ethylazanediyl)diacetate
- Glycine, N,N'-1,2-ethanediylbis[N-(carboxymethyl)-, potassium salt (1:3)
- NS00078195
- tripotassium;2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxymethyl)amino]acetate
- DTXSID8058324
- Potassium 2,2'-((2-((carboxylatomethyl)(carboxymethyl)-amino)ethyl)azanediyl)diacetate
- MFCD00013304
- 17572-97-3
- UNII-KIA5203U1H
- tripotassium ethylenediaminetetraacetic acid salt
- DB-044230
- AS-80553
- KIA5203U1H
- EDTA, tripotassium salt
- Acetic acid, (ethylenedinitrilo)tetra-, tripotassium salt
- EC 241-543-5
- Glycine, N,N'-1,2-ethanediylbis(N-(carboxymethyl)-, potassium salt (1:3)
- Glycine, N,N'-1,2-ethanediylbis(N-(carboxymethyl)-, tripotassium salt
- Q27282267
- MDL： MFCD00013304
- Inchi： 1S/C10H16N2O8.3K/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);;;/q;3*+1/p-3
- InChI Key： FYZXEMANQYHCFX-UHFFFAOYSA-K
- SMILES： [K+].[K+].[K+].OC(CN(CC(=O)[O-])CCN(CC(=O)[O-])CC(=O)[O-])=O

Computed Properties

Exact Mass: 405.95800
Monoisotopic Mass: 405.958
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 23
Rotatable Bond Count: 11
Complexity: 351
Covalently-Bonded Unit Count: 4
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 164A^2

Experimental Properties

Color/Form: crystal
Melting Point: >300 C
Boiling Point: 614.2°Cat760mmHg
Flash Point: 325.2°C
Water Partition Coefficient: dissolution
PSA: 164.17000
LogP: -6.07530
Solubility: Soluble in water

Tripotassium hydrogen ethylenediaminetetraacetate Security Information

WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37
Hazardous Material Identification：
Risk Phrases：R36/37/38
TSCA：Yes

Tripotassium hydrogen ethylenediaminetetraacetate Customs Data

HS CODE：29224985

Tripotassium hydrogen ethylenediaminetetraacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-LP698-5g	Tripotassium hydrogen ethylenediaminetetraacetate	17572-97-3	98%	5g	￥113.0	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-LP698-25g	Tripotassium hydrogen ethylenediaminetetraacetate	17572-97-3	98%	25g	￥330.0	2022-02-28
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	YE4786-25g	Tripotassium hydrogen ethylenediaminetetraacetate	17572-97-3		25g	￥1350元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	YE4786-5g	Tripotassium hydrogen ethylenediaminetetraacetate	17572-97-3		5g	￥480元	2023-09-15
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R008716-100g	Tripotassium hydrogen ethylenediaminetetraacetate	17572-97-3	98+%	100g	￥315	2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R008716-25g	Tripotassium hydrogen ethylenediaminetetraacetate	17572-97-3	98+%	25g	￥96	2024-05-25
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E25570-100g	EDTA-3K	17572-97-3	98%	100g	¥274.0	2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E25570-25g	EDTA-3K	17572-97-3	98%	25g	¥82.0	2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E25570-500g	EDTA-3K	17572-97-3	98%	500g	¥961.0	2023-09-08
abcr	AB204158-25 g	Ethylenediaminetetraacetic acid tripotassium salt, 98%; .	17572-97-3	98%	25 g	€69.60	2023-07-20